Cas no 30858-71-0 (1-cyclopropyl-1,4-diazepane)

• Product Name: 1-cyclopropyl-1,4-diazepane
• CAS No: 30858-71-0
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD14650978
• CID: 1444499
• PubChem ID: 20348476
• Update Time: 2025-10-30

1-cyclopropyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1,4-diazepane
• 1H-1,4-diazepine, 1-cyclopropylhexahydro-
• LogP
• 1-CYCLOPROPYL-[1,4]DIAZEPANE
• SCHEMBL64117
• Z825644840
• 1-Cyclopropylhexahydro-1H-1,4-diazepine
• AS-59262
• cyclopropylhomopiperazine
• KZZRCKSXKSHUSD-UHFFFAOYSA-N
• DB-312081
• AT23968
• EN300-60101
• DTXSID601277751
• 1-Cyclopropyl[1,4]diazepane
• AKOS010600947
• MFCD14650978
• 30858-71-0

• MDL： MFCD14650978
• Inchi： 1S/C8H16N2/c1-4-9-5-7-10(6-1)8-2-3-8/h8-9H,1-7H2
• InChI Key： KZZRCKSXKSHUSD-UHFFFAOYSA-N
• SMILES： N1(CCNCCC1)C1CC1

Computed Properties

• Exact Mass: 140.13148
• Monoisotopic Mass: 140.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 1.014
• Boiling Point: 213.5°C at 760 mmHg
• Flash Point: 89.9°C
• Refractive Index: 1.517
• PSA: 15.27

Additional information on 1-cyclopropyl-1,4-diazepane

1-Cyclopropyl-1,4-Diazepane (CAS No. 30858-71-0)

1-Cyclopropyl-1,4-diazepane, also known by its CAS number CAS No. 30858-71-0, is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the diazepane family, which consists of seven-membered rings containing two nitrogen atoms. The presence of a cyclopropyl group attached to the diazepane ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 1-cyclopropyl-1,4-diazepane typically involves multi-step processes that often include ring-forming reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and better purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as cyclization reactions. These improvements not only enhance the efficiency of production but also pave the way for larger-scale manufacturing.

In terms of applications, 1-cyclopropyl-1,4-diazepane has shown potential in drug discovery and development. Its unique structure allows it to act as a scaffold for various bioactive molecules. For example, studies have demonstrated that this compound can serve as a template for designing ligands that target specific receptors or enzymes. Recent research has focused on its role in modulating G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.

The pharmacokinetic properties of 1-cyclopropyl-1,4-diazepane have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption and distribution profiles, making it a promising candidate for oral drug delivery systems. Additionally, its metabolic stability has been evaluated in vitro and in vivo models, revealing that it undergoes minimal phase I metabolism, which could reduce the risk of adverse drug interactions.

Another area where 1-cyclopropyl-1,4-diazepane has shown potential is in materials science. Its rigid structure and ability to form stable complexes with other molecules make it an attractive candidate for use in supramolecular chemistry. Researchers have explored its application in self-assembling systems and nanotechnology, where it can serve as a building block for functional materials with tailored properties.

In conclusion, 1-cyclopropyl-1,4-diazepane (CAS No. 30858-71-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for scientists working in drug discovery, synthetic chemistry, and materials science. As research continues to uncover new insights into its capabilities, this compound is poised to play an even more significant role in advancing scientific and technological innovations.